Cas no 2229609-12-3 (2-{2-4-(trifluoromethyl)phenylphenyl}oxirane)

• Product Name: 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane
• CAS No: 2229609-12-3
• MF: C₁₅H₁₁F₃O
• MW: 264.242454767227
• CID: 6443318
• PubChem ID: 149479472
• Update Time: 2025-07-23

2-{2-4-(trifluoromethyl)phenylphenyl}oxirane Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane
• 2-{2-[4-(trifluoromethyl)phenyl]phenyl}oxirane
• 2229609-12-3
• EN300-1955146

• Inchi： 1S/C15H11F3O/c16-15(17,18)11-7-5-10(6-8-11)12-3-1-2-4-13(12)14-9-19-14/h1-8,14H,9H2
• InChI Key： ZCYOGJIYRRGGCH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=CC=C1C1CO1)(F)F

Computed Properties

• Exact Mass: 264.07619946g/mol
• Monoisotopic Mass: 264.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane

Professional Introduction to Compound with CAS No. 2229609-12-3 and Product Name: 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane

The compound with the CAS number 2229609-12-3 and the product name 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane represents a significant advancement in the field of chemical and pharmaceutical research. This oxirane derivative, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The presence of a trifluoromethyl group in the aromatic ring system imparts distinct electronic and steric properties, making this compound a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds featuring fluorinated aromatic rings. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The oxirane ring, commonly known as an epoxide, serves as a versatile functional handle that can be selectively modified to introduce various pharmacophores. This combination of structural features in 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane makes it an intriguing subject for both academic research and industrial applications.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. Oxiranes have been widely studied for their utility in drug discovery due to their ability to undergo ring-opening reactions under mild conditions, allowing for the facile introduction of diverse functional groups. The trifluoromethyl substituent further enhances these properties by influencing the electronic distribution within the molecule, thereby modulating its reactivity and interaction with biological systems.

Recent studies have highlighted the importance of 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane in the synthesis of bioactive molecules. For instance, researchers have demonstrated its utility in constructing complex scaffolds that mimic natural products with known pharmacological effects. The oxirane ring can be opened via nucleophilic attack, enabling the formation of carbon-carbon bonds that are crucial for creating three-dimensional structures essential for receptor binding. This capability has been particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The incorporation of the trifluoromethyl group into the aromatic system has also been shown to improve the pharmacokinetic properties of drug candidates. This substituent is known to increase binding affinity by inducing favorable hydrophobic interactions and reducing metabolic degradation. As a result, compounds containing trifluoromethyl groups often exhibit enhanced bioavailability and prolonged half-lives upon administration. These attributes are particularly desirable in the development of long-term therapeutic treatments where sustained drug exposure is necessary.

In addition to its pharmaceutical applications, 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane has shown promise in materials science and polymer chemistry. The oxirane ring's reactivity allows for its incorporation into polymer backbones, leading to materials with tailored properties such as controlled biodegradability or enhanced mechanical strength. The presence of the trifluoromethyl group can further modify these properties by influencing intermolecular forces and thermal stability.

The synthesis of 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane presents an interesting challenge due to the need for precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize its production. These approaches not only improve efficiency but also minimize waste generation, aligning with the growing emphasis on sustainable chemical practices.

From a computational chemistry perspective, modeling studies have provided valuable insights into the structure-activity relationships (SAR) associated with this compound. Molecular dynamics simulations and quantum mechanical calculations have been used to predict how variations in the trifluoromethyl group's position or electronic environment affect binding interactions with biological targets. Such computational tools are indispensable in modern drug discovery pipelines, enabling researchers to rapidly screen large libraries of compounds for potential hits.

The future prospects for 2-{2-4-(trifluoromethyl)phenylphenyl}oxirane are vast and multifaceted. Ongoing research aims to explore new synthetic routes that enhance scalability while maintaining high selectivity. Additionally, efforts are underway to investigate its biological activity across a range of therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The compound's unique structural features make it a compelling starting point for generating novel analogs with improved efficacy and reduced side effects.

In conclusion,2-{2-4-(trifluoromethyl)phenylphenyl}oxirane (CAS No. 2229609-12-3) stands out as a versatile and promising compound with significant implications for both academic research and industrial applications. Its combination of structural features—particularly the presence of a trifluoromethyl group—enhances its utility in medicinal chemistry while offering opportunities for innovation across multiple scientific disciplines. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of chemical biology and drug development.